BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
Pomotrelvir

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pomotrelvir

Cat. No.: B12783405

This guide provides crucial safety and logistical information for the proper disposal of
Pomotrelvir, a selective, covalent inhibitor of the SARS-CoV-2 main protease (Mpro). The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of this compound and associated
waste, thereby minimizing environmental impact and laboratory contamination.

Hazard Profile and Safety Precautions

Pomotrelvir is classified as an acute oral toxicant and is recognized as being very toxic to
aguatic life with long-lasting effects.[1] Therefore, strict adherence to safety protocols is
paramount during handling and disposal.

Personal Protective Equipment (PPE): When handling Pomotrelvir in solid or solution form,
the following PPE is mandatory:

Eye Protection: Safety goggles with side shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the
powdered form, to avoid inhalation.[1]

Handling and Storage:
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e Avoid contact with skin and eyes, and prevent inhalation of dust or aerosols.[1]
e Work in a well-ventilated area, preferably within a chemical fume hood.

o Store Pomotrelvir in a tightly sealed container in a cool, well-ventilated location, away from
direct sunlight and incompatible materials such as strong acids, alkalis, and oxidizing agents.

[1]

Quantitative Data Summary

The following table summarizes the key classifications and identifiers for Pomotrelvir based on
its Safety Data Sheet (SDS).

Parameter Value Reference

CAS Number 2713437-86-4 [1]

Molecular Formula C23H26CIN503 [1]

Molecular Weight 455.94 g/mol [1]
Acute toxicity, Oral (Category

GHS Hazard Class 2 [1]
Acute aquatic toxicity

GHS Hazard Class [1]
(Category 1)
Chronic aquatic toxicity

GHS Hazard Class [1]
(Category 1)

Hazard Statement H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life
Hazard Statement _ , [1]
with long lasting effects

Step-by-Step Disposal Procedures

The primary directive for Pomotrelvir disposal is to treat it as hazardous chemical waste and to
dispose of the contents and container at an approved waste disposal plant.[1] Under no
circumstances should Pomotrelvir or its waste be disposed of down the drain or in regular
trash.
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Experimental Protocol: Decontamination of Surfaces
and Equipment

While specific chemical inactivation protocols for Pomotrelvir are not readily available, a
general decontamination procedure for non-porous surfaces and laboratory equipment (e.g.,
glassware, stir bars, spatulas) can be followed. This procedure is based on standard laboratory
practices for handling hazardous chemicals.

Materials:

10% bleach solution (freshly prepared) or another appropriate laboratory disinfectant.

Water (deionized or distilled).

70% ethanol.

Paper towels or absorbent pads.

Appropriate PPE (gloves, safety glasses, lab coat).
Methodology:

e Initial Removal: Carefully remove all visible residues of Pomotrelvir from the equipment or
surface using a dry paper towel. Treat this towel as solid hazardous waste.

o Primary Decontamination: Thoroughly wipe or rinse the contaminated item with a 10%
bleach solution. Ensure a minimum contact time of 30 minutes to allow for potential oxidative
degradation of the compound.[2] For immersible items, submerge them in the bleach
solution.

» Rinsing: After the required contact time, thoroughly rinse the item with water to remove the
bleach residue, which can be corrosive to some materials.[2]

e Secondary Rinse: Perform a final rinse with 70% ethanol to aid in drying and remove any
remaining organic residues.
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o Waste Collection: Collect all rinsates (bleach and water rinses) as liquid hazardous waste.
Do not dispose of them down the drain. All used paper towels and other disposable materials
from this process should be collected as solid hazardous waste.

Logical Workflow for Pomotrelvir Waste
Management

The following diagram illustrates the decision-making process and workflow for the proper
segregation and disposal of all waste streams generated from research activities involving

Pomotrelvir.
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Waste Generation Point

L Identify Waste Type J

Solid Liquid Sharps

‘Waste Segregation

Y A \ 4
Solid Waste Liquid Waste Sharps Waste
(e.g., contaminated gloves, tubes, paper towels, expired solid compound) (e.g., unused solutions, rinsates from decontamination) (e.g., contaminated needles, scalpels)

Waste Collection & Li}Jeling

\ 4 \4

Collect in a designated, sealed hazardous waste container for solids. Collect in a designated, sealed, and leak-proof hazardous waste container for liquids. Collect in a puncture-resistant sharps container.

v

Label all containers clearly with:
- 'Hazardous Waste'
- 'Pomotrelvir' <
- Hazard Pictograms (Toxic, Environmental Hazard)
- Accumulation Start Date

4 a o R
Final Qisposal
\4
Store waste in a designated satellite accumulation area.
Arrange for pickup by the institution's Environmental Health & Safety (EHS) office.
Final disposal at an approved hazardous waste disposal plant.
AN J/

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Pomotrelvir waste.
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By adhering to these procedures, research professionals can ensure a safe laboratory
environment and maintain compliance with hazardous waste regulations, thereby building trust
and demonstrating a commitment to safety beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

